Cas no 828928-57-0 (Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]-)
![Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]- structure](https://www.kuujia.com/scimg/cas/828928-57-0x500.png)
828928-57-0 structure
Product name:Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]-
Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]-
- 4-phenyl-N-[[(2R)-1-(2-phenylethyl)pyrrolidin-2-yl]methyl]butanamide
- BDBM50158496
- (S)-N-(1-phenethylpyrrolidin-2-ylmethyl)-4-phenylbutyramide
- (R)-N-(1-phenethylpyrrolidin-2-ylmethyl)-4-phenylbutyramide
- CHEMBL224438
- 828928-57-0
- (R)-N-((1-Phenethylpyrrolidin-2-yl)methyl)-4-phenylbutanamide
- DTXSID50464254
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- Inchi: InChI=1S/C23H30N2O/c26-23(15-7-13-20-9-3-1-4-10-20)24-19-22-14-8-17-25(22)18-16-21-11-5-2-6-12-21/h1-6,9-12,22H,7-8,13-19H2,(H,24,26)/t22-/m1/s1
- InChI Key: HFTIKXYSNDRVRI-JOCHJYFZSA-N
- SMILES: C1CC(N(C1)CCC2=CC=CC=C2)CNC(=O)CCCC3=CC=CC=C3
Computed Properties
- Exact Mass: 350.235813585g/mol
- Monoisotopic Mass: 350.235813585g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 32.3Ų
Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]- Related Literature
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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5. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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